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Compound of Interest

Compound Name: Aluminum-26

Cat. No.: B1230959

This technical guide provides an in-depth overview of the nuclear properties of Aluminum-26
(25Al), with a primary focus on its half-life. It is intended for researchers, scientists, and
professionals in drug development who may utilize this long-lived radioisotope as a tracer in
their studies. The document details the decay characteristics of 26Al, presents a summary of its
guantitative properties, and describes the experimental methodologies employed for its
quantification.

Core Properties of Aluminum-26

Aluminum-26 is a radioactive isotope of aluminum that is of significant interest in astrophysics,
geochronology, and biomedical research.[1][2] Its long half-life makes it a valuable tool for
dating meteorites and studying early Solar System events.[3][4] In biomedical sciences, its
application as a tracer is gaining prominence due to advanced detection techniques.[5]

Below is a summary of the key nuclear and physical properties of Aluminum-26 and its
metastable state.
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Property

Value

Notes

Half-life (tv%)

7.17 x 105 years (717,000

years)

This is the most commonly
cited value for the ground
state.[1][2][6][7] Other reported

values include 7.3 x 10° years.

[3]141(8]

Decay Modes

Positron Emission (3*) and

Electron Capture (g)

Both decay pathways lead to
the stable daughter isotope,
Magnesium-26 (2°Mg).[1][2][6]
[7]

Decay Energy

4.004 MeV

This is the total energy
released during the decay to
2°Mg.[6][9]

Primary Gamma Emission

1.809 MeV

A characteristic gamma-ray is
emitted as the excited 26Mg
nucleus transitions to its
ground state.[1][2][10]

Spin and Parity

5+

For the ground state of 26Al.[9]

Metastable State

Aluminum-26m (26™mAl)

An isomeric state of Aluminum-
26.[6]

26mA| Half-life

6.34654 + 0.00076 seconds

Decays via a superallowed

Fermi beta decay.[6]

Decay Pathway of Aluminum-26

Aluminum-26, with 13 protons and 13 neutrons, decays into the stable Magnesium-26

nucleus, which has 12 protons and 14 neutrons.[10] This transformation occurs predominantly

through two mechanisms: positron emission (3* decay) and electron capture. In both

processes, a proton within the aluminum nucleus is converted into a neutron.

The decay process leaves the resulting Magnesium-26 nucleus in an excited state. It

subsequently de-excites to its stable ground state by emitting a highly energetic gamma-ray

photon.[10] This emission is a key signature of 2°Al decay.
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Aluminum-26 Nucleus

26Al (ground state)
Protons: 13
Neutrons: 13
Half-life: 7.17 x 10° years

B+ decay (Positron Emission)
or Electron Capture ()

Magnesium-26 Nucleus

26Mg* (excited state)

Gamma Emission
1.809 MeV)

26Mg (ground state)
Protons: 12
Neutrons: 14

Click to download full resolution via product page
Decay scheme of Aluminum-26 to Magnesium-26.

Experimental Protocols for Determination

The determination of the half-life of a long-lived isotope like 26Al is not performed by direct
observation of decay over time. Instead, it relies on precise measurements of the decay rate
and the number of radioactive atoms in a sample. Several sophisticated techniques are
employed to quantify 2°Al, which are foundational to half-life calculations and tracer studies.

Accelerator Mass Spectrometry (AMS) is an ultra-sensitive technique for measuring long-lived
radionuclides.[5][11] It is significantly more sensitive than decay counting methods, allowing for
the use of much smaller sample sizes and lower tracer doses, which is particularly important in
biological research.[5] The key advantage of AMS in 26Al determination is its ability to separate
the 26Al ions from the stable isobar 2°Mg, which would otherwise be an overwhelming

interference.[5]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1230959?utm_src=pdf-body-img
https://www.benchchem.com/product/b1230959?utm_src=pdf-body
https://epaper.kek.jp/e92/PDF/EPAC1992_1669.PDF
http://hep.ucsb.edu/people/hnn/cdmsshield/aluminum26.pdf
https://epaper.kek.jp/e92/PDF/EPAC1992_1669.PDF
https://epaper.kek.jp/e92/PDF/EPAC1992_1669.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Methodology:

o Sample Preparation: The sample containing aluminum is chemically processed to produce
aluminum oxide (Al20s) or aluminum phosphate.[11] This material is then pressed into a
target for the ion source.

« lonization: The target is placed in an ion source where it is sputtered to produce a beam of
negative ions. Magnesium does not readily form negative ions, providing the first level of
isobaric suppression.

o Acceleration: The ions are accelerated to high energies (MeV range) in a tandem
electrostatic accelerator.[11]

 Stripping: Inside the accelerator, the high-energy ions pass through a thin foil or gas, which
strips away multiple electrons, turning them into positive ions. This process breaks apart any
molecular isobars that may have been formed in the ion source.

o Mass Spectrometry: The resulting beam of high-energy positive ions is passed through a
series of magnetic and electrostatic analyzers. These analyzers separate the ions based on
their mass-to-charge ratio, effectively isolating the 2°Al ions.

o Detection: The 26Al ions are counted individually in a nuclear particle detector.[11] The stable
isotopes (e.g., 2’Al) are measured as an electrical current in a Faraday cup.

» Ratio Calculation: The isotopic ratio (26Al/2’Al) is determined by comparing the count rate of
26 Al with the measured current of 27Al.[11]

uuuuuuuuuuuuuuuuuuuuuuuuuuuuuuuuuuuuuuuuuuu
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Generalized workflow for 26Al determination using AMS.
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The decay of 2°Al is consistently associated with the emission of a 1.809 MeV gamma-ray.[1][2]
[10] Gamma spectrometry leverages this distinct signature to detect and quantify 26Al. This
technique is particularly prominent in astrophysics, where gamma-ray telescopes observe this
emission from celestial sources to map the distribution of 26Al in the galaxy.[6]

Methodology:

o Detection: A high-purity germanium (HPGe) detector or a similar high-resolution gamma-ray
detector is used to measure the gamma radiation emitted from a sample or a region of
space.

e Energy Spectrum: The detector measures the energy of each incoming gamma-ray,
producing an energy spectrum.

o Peak Identification: The spectrum is analyzed for a characteristic peak at 1.809 MeV. The
presence and intensity of this peak are indicative of the presence and quantity of 26Al.

» Quantification: The area under the 1.809 MeV peak is proportional to the activity of the 2°Al
in the sample. By calibrating the detector with a source of known activity, the absolute
amount of 2°Al can be determined.

For certain applications, particularly in environmental and biological tracer studies, liquid
scintillation counting can be adapted for 26Al determination.[12] A specific method involves
Cerenkov counting, which detects the faint light (Cerenkov radiation) produced when high-
energy charged particles from the decay (in this case, positrons) travel through a dielectric
medium (like water) faster than the speed of light in that medium.

Methodology:

» Sample Preparation: The 26Al sample is prepared in an aqueous solution and placed in a vial
suitable for liquid scintillation counting.

» Cerenkov Radiation: The high-energy positrons emitted from 26Al decay travel through the
water, generating Cerenkov radiation.

o Detection: A low-level liquid scintillation spectrometer is used to detect the photons produced
by this radiation.[12]
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e Quantification: The count rate is proportional to the activity of 2°Al in the sample. The
technique can achieve detection limits in the range of tens of millibecquerels (mBq) with
extended counting times.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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